3,4-Dimethyl-5-pentyl-2-furanundecanoic Acid
3,4-Dimethyl-5-pentyl-2-furanundecanoic Acid
Furanoid acid - F6, also known as dime(11, 5) or F6 acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Furanoid acid - F6 is considered to be a practically insoluble (in water) and relatively neutral molecule. Furanoid acid - F6 has been primarily detected in urine. Within the cell, furanoid acid - F6 is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, furanoid acid - F6 can be found in fishes. This makes furanoid acid - F6 a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
57818-36-7
VCID:
VC0117135
InChI:
InChI=1S/C22H38O3/c1-4-5-12-15-20-18(2)19(3)21(25-20)16-13-10-8-6-7-9-11-14-17-22(23)24/h4-17H2,1-3H3,(H,23,24)
SMILES:
CCCCCC1=C(C(=C(O1)CCCCCCCCCCC(=O)O)C)C
Molecular Formula:
C22H38O3
Molecular Weight:
350.5 g/mol
3,4-Dimethyl-5-pentyl-2-furanundecanoic Acid
CAS No.: 57818-36-7
Reference Standards
VCID: VC0117135
Molecular Formula: C22H38O3
Molecular Weight: 350.5 g/mol
| CAS No. | 57818-36-7 |
|---|---|
| Product Name | 3,4-Dimethyl-5-pentyl-2-furanundecanoic Acid |
| Molecular Formula | C22H38O3 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | 11-(3,4-dimethyl-5-pentylfuran-2-yl)undecanoic acid |
| Standard InChI | InChI=1S/C22H38O3/c1-4-5-12-15-20-18(2)19(3)21(25-20)16-13-10-8-6-7-9-11-14-17-22(23)24/h4-17H2,1-3H3,(H,23,24) |
| Standard InChIKey | MCTXSZNBSIMKTO-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=C(O1)CCCCCCCCCCC(=O)O)C)C |
| Canonical SMILES | CCCCCC1=C(C(=C(O1)CCCCCCCCCCC(=O)O)C)C |
| Description | Furanoid acid - F6, also known as dime(11, 5) or F6 acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Furanoid acid - F6 is considered to be a practically insoluble (in water) and relatively neutral molecule. Furanoid acid - F6 has been primarily detected in urine. Within the cell, furanoid acid - F6 is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, furanoid acid - F6 can be found in fishes. This makes furanoid acid - F6 a potential biomarker for the consumption of this food product. |
| Synonyms | 12,15-epoxy-13,14-dimethyleicosa-12,14-dienoic acid furanoid F-Acid F6 |
| PubChem Compound | 13963867 |
| Last Modified | Nov 11 2021 |
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